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For researchers, scientists, and drug development professionals engaged in the analysis of

Polycyclic Aromatic Hydrocarbons (PAHs), participation in proficiency testing (PT) schemes is a

critical component of quality assurance. These schemes provide an external validation of a

laboratory's analytical performance. This guide offers a comparative overview of available PT

schemes relevant to the analysis of a comprehensive suite of PAHs, with a special focus on the

less commonly offered analyte, 6-Methylchrysene.

While proficiency testing schemes explicitly listing 6-Methylchrysene are not readily available,

several reputable providers offer comprehensive PAH analysis schemes in relevant matrices

such as soil, food, and water. These schemes often include a range of methyl-substituted

PAHs, providing a valuable benchmark for laboratories analyzing these compound classes.

This guide focuses on schemes that include a broad spectrum of PAHs, particularly those with

methylated congeners, as the most relevant alternatives.

Comparison of Leading Proficiency Testing
Schemes for PAH Analysis
The table below summarizes key features of PT schemes from prominent providers that are

pertinent to comprehensive PAH analysis.
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Proficiency
Testing
Scheme
Provider

Scheme
Name/Program

Matrix
Target
Analytes
(PAHs)

Availability of
Methylated
PAHs

LGC AXIO

Proficiency

Testing

CONTEST

(Contaminated

Land)

Soil, Soil

Extracts,

Standard

Solutions

Includes a

comprehensive

range of PAHs

such as BTEX,

Chlorinated

hydrocarbons,

Phenols, and

TPH.[1]

While not

explicitly listing

6-

Methylchrysene,

the scheme

covers a broad

range of organic

contaminants,

and laboratories

can inquire about

the inclusion of

specific

methylated

PAHs.

BIPEA (Bureau

Interprofessionne

l d'Etudes

Analytiques)

Program 38b:

Micropollutants

in Soils

Sludges,

Sediments, Soils

Includes a wide

array of

micropollutants

such as PCBs,

pesticides, and a

comprehensive

list of PAHs

including

benzo[a]pyrene,

fluoranthene,

phenanthrene,

naphthalene, and

chrysene.[2]

Notably, this

scheme includes

2-

methylfluoranthe

ne and 2-

methylnaphthale

ne, indicating its

suitability for

laboratories

analyzing

methylated

PAHs.[2]
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Fapas (Food

Analysis

Performance

Assessment

Scheme)

Contaminated

Soil & Food

Matrices

Soil, Olive Oil,

etc.

Offers various

schemes

covering PAHs in

different

matrices. For

instance, a

scheme for olive

oil includes the

16 EU priority

PAHs.

A specific

scheme for olive

oil has included

5-

Methylchrysene,

a closely related

isomer to 6-

Methylchrysene,

demonstrating

their capability to

include specific

methylated

PAHs.

DGUV (German

Social Accident

Insurance)

Proficiency

testing scheme

for higher

molecular weight

PAHs

Air (simulated on

filters)

This specialized

(currently

inactive) scheme

explicitly

included

Anthanthrene,

Benzo[a]pyrene,

Coronene,

Dibenz[a,h]anthr

acene,

Dibenzo[a,e]pyre

ne,

Dibenzo[a,i]pyre

ne,

Dibenzo[a,h]pyre

ne,

Dibenzo[a,l]pyre

ne, Indeno[1,2,3-

cd]pyrene, and

5-

Methylchrysene.

[3]

This is the only

identified

scheme to have

recently included

a

methylchrysene

isomer, making

its design highly

relevant.[3]
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Experimental Protocols
The general workflow for participating in a proficiency testing scheme is standardized across

providers. The fundamental steps are outlined below, and specific protocols are provided to

participants upon enrollment.

General Proficiency Testing Workflow:

Enrollment: Laboratories register for a specific PT scheme and round with the provider.

Sample Receipt and Handling: The provider dispatches a homogenous and stable test

material to all participating laboratories. Instructions for proper storage and handling are

included.

Analysis: Laboratories analyze the test material using their routine in-house analytical

methods.

Data Submission: Results are submitted to the provider via a secure online portal before a

specified deadline.

Data Evaluation and Reporting: The provider performs a statistical analysis of all submitted

data to determine the assigned value and performance scores (typically z-scores) for each

analyte.

Final Report: A comprehensive report is issued to each participating laboratory, providing a

confidential assessment of their performance in comparison to their peers.

Visualizing the Proficiency Testing Workflow
The following diagram illustrates the typical process flow of participating in a proficiency testing

scheme.
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Caption: A diagram illustrating the cyclical workflow of proficiency testing.

Logical Relationship of Key Quality Assurance
Components
Effective quality assurance in analytical laboratories relies on the interplay of several key

components, with proficiency testing serving as an external validation of internal processes.
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Internal Quality Control
(e.g., control charts, blanks, spikes)

Method Validation
(e.g., accuracy, precision, linearity)

Proficiency Testing (External Quality Assessment)

Use of Certified Reference Materials (CRMs)

Laboratory Accreditation
(e.g., ISO/IEC 17025)

Click to download full resolution via product page

Caption: The relationship between internal and external quality assurance measures.

In conclusion, while direct proficiency testing schemes for 6-Methylchrysene are not widely

advertised, robust alternatives exist that cater to the analysis of a broad range of PAHs,

including other methylated species. Laboratories are encouraged to contact the PT scheme

providers directly to inquire about the possibility of including specific target analytes in future

rounds or to select the scheme that most closely aligns with their analytical needs. Participation

in these schemes is an invaluable tool for demonstrating analytical competence and ensuring

the delivery of high-quality, reliable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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